a,a,a-Trichlorotoluene

• CAS No.: 98-07-7
• Product Name: a,a,a-Trichlorotoluene
• Molecular Formula: C7H5Cl3; C6H5CCl3; C7H5Cl3
• Molecular Weight: 195.5 g/mol
• IUPAC Name: trichloromethylbenzene
• Standard InChI: InChI=1S/C7H5Cl3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H
• Standard InChIKey: XEMRAKSQROQPBR-UHFFFAOYSA-N
• Impurities: COMMERCIAL GRADES MAY CONTAIN HYDROCHLORIC ACID, BENZYLIDENE CHLORIDE, & BENZYL CHLORIDE.; Chlorotoluenes, chlorobenzyl chlorides, benzal chloride, chlorobenzal chlorides, and chlorobenzotrichlorides.
• SMILES: C1=CC=C(C=C1)C(Cl)(Cl)Cl
• Canonical SMILES: C1=CC=C(C=C1)C(Cl)(Cl)Cl
• Boiling Point: 429.4 °F at 760 mm Hg (EPA, 1998); 221.0 °C; 220.8 °C AT 760 MM HG; 129 °C AT 60 MM HG; 105 °C AT 25 MM HG; 221 °C; 429.4°F
• Colorform: CLEAR, COLORLESS TO YELLOWISH LIQUID; OILY LIQUID
• Density: 1.3756 at 68 °F (EPA, 1998); 1.3756 AT 20 °C/4 °C; Relative density (water = 1): 1.4; 1.3756
• Flash Point: 260 °F (EPA, 1998); 260 °F (127 °C) (CLOSED CUP); > 247 °C (Cleveland open cup); 108 °C c.c.; 260°F
• Melting Point: 23 °F (EPA, 1998); -5.0 °C; -5 °C; 23°F
• Physical Description: Benzotrichloride appears as a clear colorless to yellowish colored liquid with a penetrating odor. Denser than water and vapors are heavier than air. May be toxic by inhalation or ingestion. Burns skin, eyes, and mucous membranes. Insoluble in water. Used to make dyes and other chemicals.; COLOURLESS-TO-YELLOW FUMING OILY LIQUID WITH PUNGENT ODOUR.; A clear colorless to yellowish colored liquid with a penetrating odor. Denser than water and vapors are heavier than air. May be toxic by inhalation or ingestion. Burns skin, eyes, and mucous membranes. Insoluble in water. Used to make dyes and other chemicals.
• Description: Benzotrichloride is an oily, unstable, colorless, chlorinated hydrocarbon with a penetrating odor. Benzotrichloride is used extensively as a chemical intermediate in industry for the preparation of dyes. Its derivatives are used as UV stabilizers in plastic and to manufacture antiseptics and antimicrobial agents. In the presence of moisture, its hydrolyzed vapors (benzoic acid and hydrochloric acid) are highly irritating to the skin and mucous membranes in humans. Benzotrichloride is reasonably anticipated to be a human carcinogen. (NCI05); Benzotrichloride appears as a clear colorless to yellowish colored liquid with a penetrating odor. Denser than water and vapors are heavier than air. May be toxic by inhalation or ingestion. Burns skin, eyes, and mucous membranes. Insoluble in water. Used to make dyes and other chemicals.; Benzotrichloride is used extensively in the dye industry and as an intermediate in the chemical industry. Acute (short-term) exposure to the vapors of benzotrichloride are highly irritating to the skin and mucous membranes. In mice and rats chronically (long-term) exposed by inhalation, proliferative lesions of the respiratory tract have been observed. Human data on the carcinogenic effects of benzotrichloride are inadequate. Increased incidences of tumors at multiple sites have been observed in female mice treated orally, dermally, and by inhalation. EPA has classified benzotrichloride as a Group B2, probable human carcinogen.
• Shelf Life: UNSTABLE; HYDROLYZES IN PRESENCE OF MOISTURE, FORMING BENZOIC AND HYDROCHLORIC ACIDS.
• Solubility: Decomposes (NTP, 1992); ... Soluble in ... diethyl ether ... .; Water solubility = 53 mg/L at 5 °C; Solubility in water: reaction
• Synonyms: (Trichloromethyl)benzeneBenzotrichloride
• Vapor Density: 6.77 (EPA, 1998) (Relative to Air); 6.77 (AIR= 1); Relative vapor density (air = 1): 6.8; 6.77
• Vapor Pressure: 1 to 10 mm Hg at 114.44 to 189.68 °F (EPA, 1998); 0.41 mmHg; Vapor pressure = 0.4137 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 20; 1-10 mmHg at 114.44-189.68°F
• PubChem Compound: 7367
• Last Modified: Nov 12 2021